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Compound of Interest

Compound Name: 5-Bromo-4-methylthiazole

Cat. No.: B185254

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical procedures for the handling
of 5-Bromo-4-methylthiazole. Adherence to these guidelines is critical for ensuring personal
safety and maintaining a secure laboratory environment.

Immediate Safety and Hazard Information

5-Bromo-4-methylthiazole is a chemical compound that requires careful handling due to its
potential health hazards. It is harmful if swallowed, causes skin irritation, and can lead to
serious eye irritation.[1][2] Inhalation may also be harmful and could cause respiratory irritation.
It is classified as a combustible liquid.

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Bromo-4-methylthiazole for easy
reference.
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Property Value

Molecular Formula CaH4BrNS

Molecular Weight 178.05 g/mol [1][2]

CAS Number 111600-83-0

Appearance Pale-yellow to brown liquid[2][3]

Boiling Point 207.3 £ 20.0 °C (Predicted)[4][5]

Melting Point 138 °C[4]

Density 1.702 + 0.06 g/cm3 (Predicted)[4][5]
Storage Temperature Refrigerator (2-8°C) under inert gas[2][4]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 5-Bromo-4-methylthiazole is essential to minimize
exposure and prevent accidents.

Engineering Controls

o Ventilation: Always handle 5-Bromo-4-methylthiazole in a well-ventilated area. A certified
chemical fume hood is required for all procedures that may generate vapors, mists, or
aerosols.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-Bromo-4-methylthiazole:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-bromo-4-methylthiazole
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3099510b?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3099510b?context=bbe
https://www.chemimpex.com/products/26386
https://m.chemicalbook.com/ProductChemicalPropertiesCB02500353_EN.htm
https://www.chemblink.com/products/111600-83-0.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB02500353_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB02500353_EN.htm
https://www.chemblink.com/products/111600-83-0.htm
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3099510b?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB02500353_EN.htm
https://www.benchchem.com/product/b185254?utm_src=pdf-body
https://www.benchchem.com/product/b185254?utm_src=pdf-body
https://www.benchchem.com/product/b185254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommended Equipment

Justification

Eye and Face

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when
there is a significant risk of

splashing.

Protects against splashes that
can cause serious eye

irritation.

Nitrile or Neoprene gloves. For
prolonged contact or

immersion, heavier-duty gloves

Provides a barrier against skin

contact, which can cause

Hand are recommended. Always irritation. Butyl rubber gloves
inspect gloves for integrity are not recommended for
before use and replace them halogenated solvents.[6]
immediately if compromised.

A flame-retardant lab coat, fully
buttoned. A chemical-resistant ]
Protects skin and personal

Body apron should be worn over the

lab coat for procedures with a
high splash potential.

clothing from contamination.

Respiratory

For operations that may
produce vapors or aerosols not
adequately contained by a
fume hood, a NIOSH-approved
air-purifying respirator with
organic vapor/acid gas
(OVI/AG) cartridges is required.

[7](8]

Protects against inhalation,
which can cause respiratory

irritation.

Footwear

Closed-toe, chemical-resistant
shoes must be worn at all

times in the laboratory.

Protects feet from spills.

Handling Procedure
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o Preparation: Before starting work, ensure that the chemical fume hood is functioning
correctly. Clear the workspace of any unnecessary items. Have all necessary equipment and
reagents readily available.

» Dispensing: Carefully dispense the required amount of 5-Bromo-4-methylthiazole. Use
appropriate tools such as a calibrated pipette with a disposable tip to avoid cross-
contamination.

o During Operation: Keep all containers of 5-Bromo-4-methylthiazole tightly sealed when not
in use. Avoid generating aerosols or vapors.

o Post-Operation: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

Emergency Procedures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

» Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and
seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

o Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).
Place the contaminated material in a sealed, labeled container for hazardous waste disposal.
For large spills, evacuate the area and contact the institution's Environmental Health and
Safety (EHS) department.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 5-Bromo-4-methylthiazole and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation

Halogenated Waste: 5-Bromo-4-methylthiazole is a halogenated organic compound. All
waste containing this chemical must be collected in a designated "Halogenated Organic
Waste" container.[9][10][11][12]

Do Not Mix: Never mix halogenated waste with non-halogenated organic waste, as this can
significantly increase disposal costs and complexity.[9] Do not mix with other waste
categories such as acids, bases, or oxidizers.[11]

Waste Collection and Labeling

Container: Use a designated, leak-proof, and chemically compatible container for collecting
liquid waste. The container should be clearly labeled "Halogenated Organic Waste."[10]

Labeling: As soon as the first drop of waste is added, affix a hazardous waste tag to the
container. The label must include:

o

The words "Hazardous Waste"

o

The full chemical name: "Waste 5-Bromo-4-methylthiazole" and any other components
in the waste stream with their approximate concentrations.

The date the waste was first added.

o

[¢]

The name and contact information of the generating researcher or lab.

Solid Waste: Contaminated solid waste (e.g., gloves, pipette tips, absorbent materials)
should be collected in a separate, clearly labeled, sealed bag or container for hazardous
solid waste disposal.

Storage and Disposal

Storage: Keep waste containers tightly closed except when adding waste. Store them in a
designated satellite accumulation area within the laboratory, away from heat and sources of
ignition.
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o Disposal Request: When the waste container is nearly full (do not overfill), or if it has been in
storage for a designated period (consult your institution's EHS guidelines), submit a chemical
waste pickup request to your institution's EHS department.

o Empty Containers: Empty containers of 5-Bromo-4-methylthiazole must be triple-rinsed
with a suitable solvent. The rinsate must be collected and disposed of as halogenated
organic waste.[13] After rinsing, the container can be disposed of as regular laboratory
glassware or plastic, with the label defaced.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of 5-
Bromo-4-methylthiazole.
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Caption: Workflow for handling 5-Bromo-4-methylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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